85068-33-3(2-[3,5-bis(trifluoromethyl)phenyl]acetic acid),B1976

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Properties

Names and Identifiers

- 2-(3,5-Bis(trifluoromethyl)phenyl)acetic acid
- 3,5-Bis(trifluoromethyl)phenylacetic acid
- 3,5-Bis(trifluoromethyl)-phenylacetic acid
- 2-[3,5-bis(trifluoromethyl)phenyl]acetic acid
- 2-[3,5-di(trifluoromethyl)phenyl]acetic acid
- Bis(trifluoromethyl)benzeneacetic Acid
- 3,5-Bis(trifluoromethyl)benzeneacetic acid (ACI)
- 2-(3,5-Ditrifluoromethylphenyl)acetic acid
- DTXSID10234137
- 3,5-Bis(trifluoromethyl)phenylacetic acid, 98%
- AB01006
- PS-7275
- SY002443
- W-104095
- 3,5-bistrifluoromethylphenylacetic acid
- [3,5-Bis(trifluoromethyl)phenyl]acetic acid
- EINECS 285-295-6
- CS-0127981
- [3,5 -Bis-(trifluoromethyl)-phenyl]-acetic Acid
- SCHEMBL504122
- AC-2659
- B1976
- Benzeneacetic acid, 3,5-bis(trifluoromethyl)-
- 3,5-bis-(trifluoromethyl)phenylacetic acid
- NS00059511
- UNII-YW9DB76S84
- 3,5-bis(trifluoromethyl)phenyl acetic acid
- 3,5-bis(triflouromethyl)phenylacetic acid
- 85068-33-3
- EN300-1939361
- 3,5-bis(trifluoromethyl)-phenylacetic acid
- 3,5-bis(trifluoromethyl) benzeneacetic acid
- MFCD00009908
- AKOS005255102
- DB-021985
- [3,5-Bis(trifluoromethyl)phenyl]acetic acid #
- 2-(3,5-bis(trifluoromethyl)phenyl)acetic acid
- 3,5-bis(trifluoromethyl)benzeneacetic acid
- 3,5-bis-trifluoromethylphenylacetic acid
- DTXCID10156628
- YW9DB76S84
- CK2082
- 3,5-di-(trifluoromethyl)-phenylacetic acid
- +Expand
- MDL： MFCD00009908
- InChIKey： PAWSKKHEEYTXSA-UHFFFAOYSA-N
- Inchi： 1S/C10H6F6O2/c11-9(12,13)6-1-5(3-8(17)18)2-7(4-6)10(14,15)16/h1-2,4H,3H2,(H,17,18)
- SMILES： O=C(CC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)O
- BRN： 6813447

Computed Properties

Exact Mass: 272.02700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 2
Monoisotopic Mass: 272.027
Heavy Atom Count: 18
Complexity: 287
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3A^2

Experimental Properties

LogP: 3.35130
PSA: 37.30000
Boiling Point: 227.7±35.0 °C at 760 mmHg
Melting Point: 125.0 to 129.0 deg-C
Flash Point: 91.5℃
Solubility: methanol: soluble25mg/mL, clear, colorless
Color/Form: White crystals
Solubility: Not determined
Density: 1.4478 (estimate)

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26-S36-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：IRRITANT

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003J0V-5g	3,5-Bis(Trifluoromethyl)Phenylacetic Acid	85068-33-3	98%(HPLC)	5g	$32.00	2024-04-21
A2B Chem LLC	AB63823-5g	3,5-Bis(trifluoromethyl)phenylacetic acid	85068-33-3	99%	5g	$10.00	2024-04-19
Aaron	AR003J97-1g	3,5-Bis(Trifluoromethyl)Phenylacetic Acid	85068-33-3		1g	$5.00
abcr	AB103471-5g	3,5-Bis(trifluoromethyl)phenylacetic acid, 98%; .	85068-33-3	98%	5g	€27.00
Ambeed	A425568-5g	3,5-Bis(trifluoromethyl)phenylacetic acid	85068-33-3	98%	5g	$10.0
Apollo Scientific	PC3113G-25g	3,5-Bis(trifluoromethyl)phenylacetic acid	85068-33-3	98%	25g	£19.00	2024-07-28
Cooke Chemical	A1602412-1G	3,5-Bis(trifluoromethyl)phenylacetic Acid	85068-33-3	>97.0%	1g	RMB 24.00	2023-09-07
Crysdot LLC	CD12024784-5g	2-(3,5-Bis(trifluoromethyl)phenyl)acetic acid	85068-33-3	98%	5g	$75	2024-07-24
Enamine	EN300-1939361-0.05g	2-[3,5-bis(trifluoromethyl)phenyl]acetic acid	85068-33-3		0.05g	$83.0	2023-09-17
eNovation Chemicals LLC	D698001-100g	3,5-Bis(trifluoromethyl)phenylacetic Acid	85068-33-3	98%	100g	$260	2022-10-13

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Synthesis

Synthetic Circuit 1

88444-81-9

85068-33-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Isopropoxy 4,4,5,5-tetramethyl-1,3,2-dioxaborolane Solvents: Tetrahydrofuran ; 2 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 1 h, -78 °C → rt
1.4 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Acetone , Water ; 12 h, 50 °C

Reference

Oxidation of Alkynyl Boronates to Carboxylic Acids, Esters, and Amides

Li, Chenchen; Zhao, Pei; Li, Ruoling; Zhang, Bing; Zhao, Wanxiang, Angewandte Chemie, 2020, 59(27), 10913-10917

Synthetic Circuit 2

2226372-93-4

124-38-9

85068-33-3

Reaction Conditions

1.1 Reagents: Cesium carbonate , Diisopropylethylamine Catalysts: 1,2-Bis(diphenylphosphino)ethane , Tris(dibenzylideneacetone)dipalladium , Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[2-(2-pyri… Solvents: Dimethylacetamide ; 3 h, 1 atm, 80 °C; 80 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 50 °C

Reference

Visible-Light-Enabled Carboxylation of Benzyl Alcohol Derivatives with CO2 Using a Palladium/Iridium Dual Catalyst

Jin, Yushu ; Toriumi, Naoyuki ; Iwasawa, Nobuharu, ChemSusChem, 2022, 15(3),

Synthetic Circuit 3

328-73-4

64-19-7

85068-33-3

Reaction Conditions

1.1 Reagents: Sodium acetate , Silver acetate Catalysts: Palladium chloride ; 24 h, 130 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Palladium-catalyzed silver-mediated α-arylation of acetic acid. A new approach for the α-arylation of carbonyl compounds

Wu, Guo-Jie; Guan, Jing; Han, Fu-She; Zhao, Yu-Long, ChemCatChem, 2014, 6(6), 1589-1593

Synthetic Circuit 4

32247-96-4

124-38-9

85068-33-3

Reaction Conditions

1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine , Cesium carbonate Catalysts: 2,4,5,6-Tetrakis(diphenylamino)-1,3-benzenedicarbonitrile Solvents: Dimethylformamide ; 8 h, 1 atm, 26 - 30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 3 min, 26 - 30 °C

Reference

Visible-light photoredox-catalyzed carboxylation of benzyl halides with CO2: Mild and transition-metal-free

Jing, Ke; Wei, Ming-Kai; Yan, Si-Shun; Liao, Li-Li; Niu, Ya-Nan; et al, Chinese Journal of Catalysis, 2022, 43(7), 1667-1673

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Raw materials

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Preparation Products

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid (85068-33-3)

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Suppliers

J&K Scientific

Audited Supplier

(CAS:85068-33-3)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:85068-33-3)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:85068-33-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:85068-33-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:85068-33-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Related Literature

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Rahel C. Br?ndli,Thomas Kupper,Thomas D. Bucheli,Markus Zennegg,Sandra Huber,Didier Ortelli,Josef Müller,Christian Schaffner,Saverio Iozza,Peter Schmid,Urs Berger,Patrick Edder,Michael Oehme,Franz X. Stadelmann,Joseph Tarradellas J. Environ. Monit. 2007 9 465
2. Analysis of per- and polyfluorinated alkyl substances in air samples from Northwest Europe

Jonathan L. Barber,Urs Berger,Chakra Chaemfa,Sandra Huber,Annika Jahnke,Christian Temme,Kevin C. Jones J. Environ. Monit. 2007 9 530
3. Screening for PFOS and PFOA in European air using passive samplers

Chakra Chaemfa,Jonathan L. Barber,Sandra Huber,Knut Breivik,Kevin C. Jones J. Environ. Monit. 2010 12 1100
4. Perfluorinated compounds in maternal serum and cord blood from selected areas of South Africa: results of a pilot study

Linda Hanssen,Halina R?llin,Jon ?yvind Odland,Morten K. Moe,Torkjel M. Sandanger J. Environ. Monit. 2010 12 1355

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Cas no 85068-33-3 (2-[3,5-bis(trifluoromethyl)phenyl]acetic acid)

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Security Information

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Price

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Raw materials

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Preparation Products

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Suppliers

2-[3,5-bis(trifluoromethyl)phenyl]acetic acid Related Literature

Related Categories

85068-33-3 (2-[3,5-bis(trifluoromethyl)phenyl]acetic acid) Related Products